Cas no 709607-27-2 (3,4-Pyrrolidinediol,2-(aminomethyl)-5-methyl-, (2S,3S,4R,5S)-)

709607-27-2 structure
Product name:3,4-Pyrrolidinediol,2-(aminomethyl)-5-methyl-, (2S,3S,4R,5S)-
3,4-Pyrrolidinediol,2-(aminomethyl)-5-methyl-, (2S,3S,4R,5S)- Chemical and Physical Properties
Names and Identifiers
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- 3,4-Pyrrolidinediol,2-(aminomethyl)-5-methyl-, (2S,3S,4R,5S)-
- 3,4-Pyrrolidinediol, 2-(aminomethyl)-5-methyl-, (2S,3S,4R,5S)- (9CI)
- (2S,3S,4R,5S)-2-(Aminomethyl)-5-methylpyrrolidine-3,4-diol
- 709607-27-2
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- Inchi: InChI=1S/C6H14N2O2/c1-3-5(9)6(10)4(2-7)8-3/h3-6,8-10H,2,7H2,1H3/t3-,4-,5+,6-/m0/s1
- InChI Key: NXJIVCXAMXOCTF-AZGQCCRYSA-N
- SMILES: CC1C(C(C(N1)CN)O)O
Computed Properties
- Exact Mass: 146.105527694g/mol
- Monoisotopic Mass: 146.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 78.5Ų
3,4-Pyrrolidinediol,2-(aminomethyl)-5-methyl-, (2S,3S,4R,5S)- Related Literature
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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